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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of immobilized invertase

in bioreactors for various biotechnological applications, with a primary focus on the hydrolysis

of sucrose. The advantages of enzyme immobilization, such as reusability, enhanced stability,

and ease of product separation, make it a highly attractive technology for industrial processes.

[1][2] This document details key quantitative data, experimental protocols, and visual workflows

to facilitate the implementation of this technology in research and development settings.

Core Applications of Immobilized Invertase
Immobilized invertase is predominantly used for the enzymatic hydrolysis of sucrose into an

equimolar mixture of glucose and fructose, commonly known as invert sugar.[3] This product is

of significant interest in the food and beverage industries due to its higher sweetness and lower

tendency to crystallize compared to sucrose.[4][5] Key applications include:

Production of High Fructose Syrup (HFS): Invert sugar is a primary component of HFS, a

widely used sweetener in the food industry.[6][7]

Artificial Honey Production: The composition of invert sugar closely mimics that of natural

honey.[3][5]

Confectionery Industry: Used in the manufacturing of soft-centered candies, fondants, and

non-crystallizing creams.[5][8]
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Pharmaceuticals and Cosmetics: Employed as a plasticizing agent.[3]

Biosensor Development: Used in enzyme electrodes for the detection of sucrose.[3]

Data Presentation: Quantitative Comparison of Free
vs. Immobilized Invertase
The immobilization of invertase on various supports can alter its kinetic properties and stability.

The following tables summarize key quantitative data from various studies, providing a clear

comparison between the free and immobilized forms of the enzyme.

Table 1: Kinetic Parameters of Free and Immobilized Invertase
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Enzyme Form
Support
Material

K_m_ (mM)
V_max_
(mM/min)

Source

Free Invertase - 63.4 31.4 [1]

Immobilized

Invertase

Carrageenan Gel

Beads
87.8 24 [1]

Free Invertase - 93.19 - [9]

Immobilized

Invertase
Alginate Gel 139.19 - [9]

Free Invertase - 41.2
0.10 (mg of

TRS/(min.mL))
[10]

Immobilized

Invertase

Calcium Alginate

Beads
7.2 (apparent)

0.060 (mg of

TRS/(min.mL))

(apparent)

[10]

Free Invertase - 61.2
445.3 (U/mg

protein/min)
[11]

Immobilized

Invertase

Polyurethane

Rigid Adhesive

Foam (PRAF)

46.5
42.0 (U/mg

protein/min)
[11]

Immobilized

Invertase

Calcium Alginate

Beads
0.0212 (M) - [2]

Immobilized

Invertase

Strontium

Alginate Beads
0.0158 (M) - [2]

Immobilized

Invertase

Strontium-

Barium Mixed

Alginate Beads

0.0094 (M) - [2]

Immobilized

Invertase

Calcium-Barium

Mixed Alginate

Beads

0.0077 (M) at pH

5.0; 0.0294 (M)

at pH 6.5

- [2]

Table 2: Optimal Conditions and Stability of Free and Immobilized Invertase
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Enzyme
Form

Support
Material

Optimal
pH

Optimal
Temperat
ure (°C)

Thermal
Stability

Storage
Stability

Source

Free

Invertase
- 4.5 55 - - [1]

Immobilize

d Invertase

Carrageen

an Gel

Beads

4.5 - 5.5 55

Fully active

after 12

weeks at

4°C

- [1]

Free

Invertase
- - -

Half-life of

8 min at

60°C

- [9]

Immobilize

d Invertase

Alginate

Gel
- -

Half-life of

28 min at

60°C

Stable for

40 days at

2-4°C

[9]

Free

Invertase
- 4.6 -

Less stable

above

40°C

- [10]

Immobilize

d Invertase

Calcium

Alginate

Beads

4.6 -

More

stable

above

40°C

- [10]

Immobilize

d Invertase

Duolite A-

568
4.0 50

Greater

thermal

stability at

low

temperatur

es

- [4]

Immobilize

d Invertase

Polyuretha

ne Rigid

Adhesive

Foam

(PRAF)

- - Maintained

50.1% of

initial

activity for

Half-life of

60 hours of

continuous

use

[11]
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8 months

at 4°C

Immobilize

d Invertase
Chitosan 4.5 50 - - [12]

Table 3: Immobilization Efficiency and Bioreactor Performance

Support
Material

Immobilizati
on Method

Immobilizati
on
Efficiency
(%)

Bioreactor
Type

Key
Performanc
e Metric

Source

Carrageenan

Gel Beads
Entrapment

88 (at 100

U/ml of gel)
Packed Bed

84% sucrose

hydrolysis at

0.25 bv/hr

[1]

Alginate Gel Entrapment 79.34 - - [9]

Calcium

Alginate

Beads

Entrapment 60 - - [10]

Duolite A-568

Adsorption

and Cross-

linking

- Packed Bed

High sucrose

conversion to

invert sugar

[4]

Polyurethane

Rigid

Adhesive

Foam (PRAF)

Covalent

Immobilizatio

n

-
Continuous

Flow

10.64% h⁻¹

average

conversion at

a feeding rate

of 104 h⁻¹

[11]

Cellulose with

CBM fusion

Covalent

Immobilizatio

n

- Packed Bed

~95%

sucrose

conversion

efficiency

after 50h of

continuous

hydrolysis

[6]
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Experimental Protocols
Protocol for Immobilization of Invertase in Calcium
Alginate Beads
This protocol describes the entrapment of invertase in calcium alginate gel beads, a widely

used and straightforward immobilization technique.[2][13]

Materials:

Invertase from Saccharomyces cerevisiae

Sodium alginate

Calcium chloride (CaCl₂)

Citrate-phosphate buffer (0.1 M, pH 5.0)

Distilled water

Beakers

Magnetic stirrer and stir bar

Syringe with a needle

Procedure:

Prepare Sodium Alginate Solution: Dissolve sodium alginate in distilled water to a final

concentration of 2-3% (w/v). Stir the solution gently on a magnetic stirrer until the sodium

alginate is completely dissolved.

Prepare Invertase Solution: Dissolve a known amount of invertase in citrate-phosphate buffer

(0.1 M, pH 5.0). The concentration will depend on the desired enzyme loading.

Mix Enzyme and Alginate: Add the invertase solution to the sodium alginate solution and mix

gently to ensure a homogenous mixture. Avoid vigorous stirring to prevent enzyme

denaturation.
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Prepare Calcium Chloride Solution: Prepare a 0.1 M to 1 M solution of calcium chloride in a

beaker.

Form Beads: Draw the enzyme-alginate mixture into a syringe. Drop the mixture into the

stirred calcium chloride solution. The droplets will instantly form gel beads upon contact with

the calcium ions. The size of the beads can be controlled by the needle gauge and the

dropping height.

Cure the Beads: Allow the beads to harden in the calcium chloride solution for a

recommended curing time of at least 2 hours.[13]

Wash the Beads: After curing, collect the beads by filtration and wash them thoroughly with

distilled water to remove any unbound enzyme and excess calcium chloride.

Store the Immobilized Enzyme: The prepared beads can be stored in a buffer solution at 4°C

until use.

Protocol for Continuous Sucrose Hydrolysis in a
Packed-Bed Bioreactor
This protocol outlines the operation of a packed-bed reactor for the continuous hydrolysis of

sucrose using immobilized invertase.

Materials:

Immobilized invertase beads (e.g., in calcium alginate)

Jacketed glass column (bioreactor)

Peristaltic pump

Water bath with temperature control

Sucrose solution (substrate)

Citrate-phosphate buffer (0.05 M, pH 5.0)

Collection vessel
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Procedure:

Prepare the Bioreactor: Suspend the immobilized invertase beads in citrate-phosphate buffer

and carefully pour them into the jacketed glass column to form a packed bed.

Set the Temperature: Connect the jacket of the column to a circulating water bath and set the

temperature to the desired optimum for the immobilized enzyme (e.g., 45-55°C).[1]

Prepare the Substrate Feed: Prepare a concentrated sucrose solution (e.g., 50% w/v) in the

appropriate buffer.

Start the Continuous Flow: Use a peristaltic pump to continuously feed the sucrose solution

into the bottom of the column at a specific flow rate. The flow rate is a critical parameter

affecting the degree of hydrolysis.[1]

Collect the Product: The product, a mixture of glucose and fructose, will exit from the top of

the column. Collect the effluent in a suitable vessel.

Monitor the Reaction: At steady state, collect samples of the effluent at different time

intervals to determine the concentration of reducing sugars and calculate the percentage of

sucrose hydrolysis.

Vary Flow Rates: To study the effect of residence time on conversion, the experiment can be

repeated at different flow rates.[1]

Visualizations
Experimental Workflow for Invertase Immobilization
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References

1. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

2. nopr.niscpr.res.in [nopr.niscpr.res.in]

3. Immobilized invertase [pubmed.ncbi.nlm.nih.gov]

4. tandfonline.com [tandfonline.com]

5. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b607192?utm_src=pdf-body-img
https://www.benchchem.com/product/b607192?utm_src=pdf-custom-synthesis
https://iasj.rdd.edu.iq/journals/uploads/2024/12/16/22cdba18d670621cb95dad523c4acf46.pdf
https://nopr.niscpr.res.in/bitstream/123456789/5936/1/IJBT%203(4)%20606-608.pdf
https://pubmed.ncbi.nlm.nih.gov/19472508/
https://www.tandfonline.com/doi/pdf/10.1080/00986445.2017.1336089
https://www.researchgate.net/publication/26243890_Immobilised_Invertase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Frontiers | Identification and Immobilization of an Invertase With High Specific Activity and
Sucrose Tolerance Ability of Gongronella sp. w5 for High Fructose Syrup Preparation
[frontiersin.org]

7. researchgate.net [researchgate.net]

8. researchgate.net [researchgate.net]

9. ifrj.upm.edu.my [ifrj.upm.edu.my]

10. Characterization of invertase entrapped into calcium alginate beads - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Kinetics and bioreactor studies of immobilized invertase on polyurethane rigid adhesive
foam - PubMed [pubmed.ncbi.nlm.nih.gov]

12. pubs.aip.org [pubs.aip.org]

13. ijrar.org [ijrar.org]

To cite this document: BenchChem. [Application Notes and Protocols: Immobilized Invertase
in Bioreactors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607192#immobilized-invertin-applications-in-
bioreactors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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